Cas no 16599-98-7 (2(3H)-Benzothiazolone,3-methyl-, 2-phenylhydrazone)

2(3H)-Benzothiazolone,3-methyl-, 2-phenylhydrazone structure
16599-98-7 structure
Product Name:2(3H)-Benzothiazolone,3-methyl-, 2-phenylhydrazone
CAS No:16599-98-7
MF:C14H13N3S
MW:255.338121175766
CID:121760
PubChem ID:12247014
Update Time:2025-04-18

2(3H)-Benzothiazolone,3-methyl-, 2-phenylhydrazone Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolone,3-methyl-, 2-phenylhydrazone
    • 3-METHYL-2-BENZOTHIAZOLINONE PHENYLHYDRAZONE
    • 3-methyl-3H-benzothiazol-2-one phenylhydrazone
    • 16599-98-7
    • Inchi: 1S/C14H13N3S/c1-17-12-9-5-6-10-13(12)18-14(17)16-15-11-7-3-2-4-8-11/h2-10,15H,1H3/b16-14-
    • InChI Key: WPIYDVPSDRHPCS-PEZBUJJGSA-N
    • SMILES: S1/C(=N\NC2C=CC=CC=2)/N(C)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 165.02491
  • Monoisotopic Mass: 255.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.1
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • PSA: 20.31
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